Cas no 112636-84-7 (4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile)

4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile structure
112636-84-7 structure
Product Name:4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
CAS No:112636-84-7
MF:C9H14N6
MW:206.247660160065
CID:2609224
PubChem ID:21285555
Update Time:2025-04-21

4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,6-diamino-2-(diethylamino)pyrimidine-5-carbonitrile
    • SCHEMBL9640682
    • 112636-84-7
    • HHDQKAMPIFEWTP-UHFFFAOYSA-N
    • 2-diethylamino-4,6-diamino-5-cyanopyrimidine
    • DTXSID00612006
    • Inchi: 1S/C9H14N6/c1-3-15(4-2)9-13-7(11)6(5-10)8(12)14-9/h3-4H2,1-2H3,(H4,11,12,13,14)
    • InChI Key: HHDQKAMPIFEWTP-UHFFFAOYSA-N
    • SMILES: N(C1N=C(C(C#N)=C(N)N=1)N)(CC)CC

Computed Properties

  • Exact Mass: 206.12799447Da
  • Monoisotopic Mass: 206.12799447Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 105Ų
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